Cas no 195390-25-1 (3-Bromo-N-(3-fluorophenyl)propanamide)

• Product Name: 3-Bromo-N-(3-fluorophenyl)propanamide
• CAS No: 195390-25-1
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• MDL: MFCD00096111
• CID: 5055816
• PubChem ID: 79014776
• Update Time: 2025-05-22

3-Bromo-N-(3-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(3-fluorophenyl)propanamide
• 3-Bromo-N-(3-fluorophenyl)propanamide

• MDL： MFCD00096111
• Inchi： 1S/C9H9BrFNO/c10-5-4-9(13)12-8-3-1-2-7(11)6-8/h1-3,6H,4-5H2,(H,12,13)
• InChI Key： SLAWKPSQBBJGGK-UHFFFAOYSA-N
• SMILES： BrCCC(NC1C=CC=C(C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-N-(3-fluorophenyl)propanamide

3-Bromo-N-(3-Fluorophenyl)Propanamide (CAS No. 195390-25-1): A Comprehensive Overview

3-Bromo-N-(3-fluorophenyl)propanamide (CAS No. 195390-25-1) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development, chemical synthesis, and advanced materials research. The molecule consists of a propanamide backbone with a bromine atom at the third position and a fluorophenyl group attached to the nitrogen atom, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of fluorinated aromatic compounds in modern drug discovery. The presence of the fluorine atom in the 3-fluorophenyl group introduces unique electronic properties, enhancing the compound's stability and bioavailability. This makes 3-bromo-N-(3-fluorophenyl)propanamide an attractive candidate for designing bioactive molecules with improved pharmacokinetic profiles.

The synthesis of 3-bromo-N-(3-fluorophenyl)propanamide involves a series of well-established organic reactions, including nucleophilic substitution and amide formation. Researchers have optimized these reactions to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of microwave-assisted synthesis has further accelerated the production process, making it more efficient and scalable for industrial purposes.

In terms of applications, 3-bromo-N-(3-fluorophenyl)propanamide has shown promise in the development of novel pharmaceutical agents. Its bromine substituent facilitates various substitution reactions, enabling the incorporation of diverse functional groups that can target specific biological pathways. For instance, recent studies have explored its utility in creating inhibitors for kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.

Beyond pharmacology, this compound has also found relevance in materials science. Its ability to form stable amide bonds makes it a valuable precursor for synthesizing polyamides and other high-performance polymers. These materials exhibit excellent mechanical properties and thermal stability, making them suitable for applications in aerospace, electronics, and advanced composites.

The structural versatility of 3-bromo-N-(3-fluorophenyl)propanamide extends to its use as an intermediate in total synthesis routes for complex natural products. Its fluorinated aromatic ring serves as an ideal platform for constructing biologically active molecules with intricate architectures. This has led to its adoption in the synthesis of alkaloids, terpenoids, and other natural product-inspired compounds.

From an environmental standpoint, researchers have investigated the biodegradation pathways of fluorinated aromatic compounds, including 3-bromo-N-(3-fluorophenyl)propanamide. Understanding its environmental fate is crucial for assessing its safety and sustainability in industrial applications. Studies indicate that while fluorinated compounds are generally recalcitrant to microbial degradation, certain environmental conditions can enhance their breakdown, reducing their persistence in ecosystems.

In conclusion, 3-bromo-N-(3-fluorophenyl)propanamide (CAS No. 195390-25-1) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key player in driving innovation across various industries.